Cas no 1457734-99-4 (5-(6-bromo-1H-indol-3-yl)-5-oxopentanoic acid)

• Product Name: 5-(6-bromo-1H-indol-3-yl)-5-oxopentanoic acid
• CAS No: 1457734-99-4
• MF: C₁₃H₁₂BrNO₃
• MW: 310.14328289032
• CID: 6171697
• PubChem ID: 62046018
• Update Time: 2025-11-01

5-(6-bromo-1H-indol-3-yl)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(6-bromo-1H-indol-3-yl)-5-oxopentanoic acid
• Z916009020
• AKOS011322805
• EN300-14687640
• 1457734-99-4

• Inchi： 1S/C13H12BrNO3/c14-8-4-5-9-10(7-15-11(9)6-8)12(16)2-1-3-13(17)18/h4-7,15H,1-3H2,(H,17,18)
• InChI Key： LRZJYBHTTNFGAP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NC=C2C(CCCC(=O)O)=O

Computed Properties

• Exact Mass: 309.00006g/mol
• Monoisotopic Mass: 309.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 5-(6-bromo-1H-indol-3-yl)-5-oxopentanoic acid

5-(6-bromo-1H-indol-3-yl)-5-oxopentanoic acid: A Comprehensive Overview

5-(6-bromo-1H-indol-3-yl)-5-oxopentanoic acid, also known by its CAS number 1457734-99-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of indole derivatives, which are widely studied for their diverse biological activities. The structure of this compound features a bromine atom at the 6-position of the indole ring, along with a pentanoic acid moiety attached at the 3-position. This unique combination of functional groups contributes to its intriguing chemical properties and potential therapeutic applications.

The synthesis of 5-(6-bromo-1H-indol-3-yl)-5-oxopentanoic acid involves a series of well-established organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of its production, making it more accessible for large-scale studies.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. It exhibits potent inhibitory effects on several key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies. Additionally, studies have highlighted its ability to modulate cellular signaling pathways associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. These findings underscore its potential as a lead compound for drug development.

Recent research has also explored the role of 5-(6-bromo-1H-indol-3-yl)-5-oxopentanoic acid in cancer biology. Experimental data suggest that this compound can induce apoptosis in various cancer cell lines by targeting specific oncogenic pathways. Furthermore, its ability to inhibit tumor angiogenesis has been reported, indicating its potential as an anti-cancer agent. These studies have been supported by advanced molecular techniques, including CRISPR-Cas9 gene editing and high-throughput screening.

The structural versatility of this compound allows for further modifications to enhance its bioavailability and efficacy. Researchers are actively exploring analogs with improved pharmacokinetic profiles, aiming to translate these findings into clinical applications. The integration of computational chemistry tools has significantly accelerated this process, enabling the prediction of molecular interactions and optimization of drug-like properties.

In conclusion, 5-(6-bromo-1H-indol-3-yl)-5-oxopentanoic acid represents a valuable addition to the arsenal of compounds being investigated for therapeutic purposes. Its unique chemical structure and diverse biological activities make it a focal point for ongoing research efforts. As advancements in synthetic methodologies and pharmacological studies continue to unfold, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.